Cas no 110568-73-5 (1H-Isoindole, 3-ethoxy-5-nitro-)

• Product Name: 1H-Isoindole, 3-ethoxy-5-nitro-
• CAS No: 110568-73-5
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 1194249
• Update Time: 2024-08-02

1H-Isoindole, 3-ethoxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole, 3-ethoxy-5-nitro-

• Inchi： 1S/C10H10N2O3/c1-2-15-10-9-5-8(12(13)14)4-3-7(9)6-11-10/h3-5H,2,6H2,1H3
• InChI Key： BCKVMGKWOFEAOJ-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C([N+]([O-])=O)C=C2)C(OCC)=N1

Computed Properties

• Exact Mass: 206.0692

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 357.6±42.0 °C(Predicted)
• PSA: 64.73
• pka: 3.72±0.20(Predicted)